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An In-depth Examination of a Persistent Fragrance Compound in Freshwater and Marine

Ecosystems

Introduction
Tonalide (AHTN), a synthetic polycyclic musk, has been extensively used as a fragrance

ingredient in a vast array of consumer products, from cosmetics and detergents to air

fresheners.[1][2] Its widespread application and subsequent release into wastewater systems

have led to its ubiquitous presence in aquatic environments globally.[3][4] Due to its chemical

properties—specifically its lipophilicity (high octanol-water partition coefficient, Log Kow of 5.7)

and low water solubility—Tonalide persists in the environment, partitions into sediment, and

bioaccumulates in aquatic organisms.[3][5] This guide provides a technical overview of the

ecotoxicological effects of Tonalide in both freshwater and marine environments, intended for

researchers and environmental professionals.

The primary pathway for Tonalide entering aquatic ecosystems is through the effluent and

biosolids from sewage treatment plants (STPs).[6] While STPs can remove a portion of the

compound, significant concentrations are still detected in surface waters, with levels ranging

from nanograms to micrograms per liter.[3][4] Its propensity to adsorb to particulate matter also

leads to its accumulation in sediments, creating a long-term reservoir of contamination.[3][7]

Physicochemical Properties and Environmental Fate
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Understanding the ecotoxicity of Tonalide begins with its physicochemical characteristics,

which govern its behavior in aquatic systems.

Property Value Implication

Chemical Name
6-Acetyl-1,1,2,4,4,7-

hexamethyltetralin
-

CAS Number 1506-02-1 -

Molecular Formula C₁₈H₂₆O -

Log Kow 5.7

High lipophilicity, indicating a

strong tendency to partition

into fatty tissues of organisms

and organic matter in

sediment.[3][5]

Water Solubility Slightly soluble

Challenges in conducting and

interpreting aqueous toxicity

tests; tendency to adsorb to

surfaces.[6]

Persistence Not readily biodegradable

Long residence time in the

environment, leading to

chronic exposure scenarios.[7]

The high lipophilicity of Tonalide is a key driver of its bioaccumulation in aquatic food webs.[8]

While there is no definitive evidence of biomagnification through the aquatic food chain, its

presence has been confirmed in various organisms, including fish, mussels, and even marine

mammals.[6][8][9]

Ecotoxicity in Freshwater Environments
Tonalide has been shown to exert toxic effects across multiple trophic levels in freshwater

ecosystems.[6] The interpretation of acute toxicity data can be complex due to its low water

solubility, often requiring the use of co-solvents in experimental setups.[6]

Effects on Freshwater Algae
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Algae, as primary producers, form the base of most aquatic food webs. Inhibition of algal

growth can have cascading effects throughout the ecosystem. For the freshwater green alga

Pseudokirchneriella subcapitata (formerly Raphidocelis subcapitata), chronic exposure to

Tonalide has been observed to decrease growth rates.[5][6]

72-hour NOEC (No-Observed-Effect-Concentration): 0.40 mg/L[6]

Effects on Freshwater Invertebrates
Aquatic invertebrates, particularly crustaceans like Daphnia magna, are standard model

organisms for ecotoxicity testing due to their sensitivity to pollutants. Tonalide has

demonstrated both acute and chronic toxicity to these organisms.[6] Invertebrates are often the

most sensitive taxonomic group to the acute effects of Tonalide-related compounds.[6]

21-day NOEC (Inhibition of reproduction): 0.196 mg/L for Daphnia magna[6][10]

Effects on Freshwater Fish
Fish can be exposed to Tonalide through direct contact with contaminated water and sediment,

as well as through their diet. Studies on zebrafish (Danio rerio) and rainbow trout

(Oncorhynchus mykiss) have revealed sublethal effects even at environmentally relevant

concentrations.[3][11]

Long-term exposure of juvenile zebrafish to Tonalide at 500 ng/L resulted in a significant

decrease in catalase activity and an increase in lipid peroxidation, indicating the induction of

oxidative stress.[3][12] However, in the same study, Tonalide did not demonstrate an

endocrine-disrupting effect based on vitellogenin levels.[3] Other studies have noted that

Tonalide can cause adverse physiological effects in the early life stages of zebrafish, such as a

lower heart rate.[7] In rainbow trout, dietary exposure to Tonalide led to increased hematocrit

and lipid peroxidation in kidney tissue.[11]

34-day NOEC (Morphology change): 0.035 mg/L for Danio rerio[6]

The following table summarizes key chronic toxicity data for freshwater organisms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.mdpi.com/2227-9717/9/2/371
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tonalide
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8603705/
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://vetmed.agriculturejournals.cz/pdfs/vet/2023/05/05.pdf
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10581524/
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.oekotoxzentrum.ch/media/195623/0_tonalid_june2022.pdf
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8603705/
https://www.industrialchemicals.gov.au/sites/default/files/Tonalide%20and%20related%20polycyclic%20musks_%20Environment%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Taxonomic
Group

Species Endpoint Duration
Value
(mg/L)

Reference

Algae

Pseudokirchn

eriella

subcapitata

Growth Rate 72 hours NOEC: 0.40 [6]

Invertebrates
Daphnia

magna
Reproduction 21 days NOEC: 0.196 [6]

Fish
Danio rerio

(Zebrafish)
Morphology 34 days NOEC: 0.035 [6]

Ecotoxicity in Marine Environments
The impact of Tonalide extends to marine ecosystems, where it has been detected in water,

sediment, and biota.[5][9] Research suggests that marine organisms may exhibit different

sensitivities compared to their freshwater counterparts, with some studies indicating greater

toxicity in marine species.[2][13]

Effects on Marine Microalgae
Marine phytoplankton are critical for ocean productivity and biogeochemical cycles. Tonalide
has been shown to inhibit the growth of several marine microalgae species at environmentally

relevant concentrations (0.005–5 µg/L).[4][5] The diatom Phaeodactylum tricornutum and the

prymnesiophyte Isochrysis galbana have been identified as particularly sensitive.[5][14]

IC₁₀ (10% growth inhibition) for P. tricornutum: 0.002 µg/L[4][5]

IC₁₀ for I. galbana: 0.328 µg/L[5][15]

Effects on Marine Invertebrates
Marine invertebrates have shown susceptibility to Tonalide, particularly during their sensitive

larval stages.[5] Studies on the sea urchin Paracentrotus lividus and the bivalve Mytilus

galloprovincialis have documented adverse effects on larval development.[4][5] Chronic

exposure in the clam Ruditapes philippinarum at concentrations as low as 0.005 µg/L induced

oxidative stress and genotoxicity.[16] Furthermore, Tonalide has been found to inhibit
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multixenobiotic resistance (MXR) transporters in mussels, which are cellular pumps that expel

toxins. This inhibition can increase the organism's vulnerability to other pollutants.[17]

Effect on M. galloprovincialis embryo development: Significant toxicity observed at 0.5 and

5.0 µg/L, with 8.36% and 11.63% abnormal larvae, respectively.[4]

Effects on Marine Fish
Data on marine fish indicates that early life stages can be affected by Tonalide exposure. For

the gilthead seabream (Sparus aurata), exposure to Galaxolide (a related polycyclic musk)

showed concentration-dependent mortality in yolk-sac larvae.[4][5] While specific data for

Tonalide on marine fish mortality is less defined in the provided results, the general toxicity of

polycyclic musks to fish larvae is a point of concern.[5]

The following table summarizes key toxicity data for marine organisms.

Taxonomic
Group

Species Endpoint Duration Value (µg/L) Reference

Microalgae
Phaeodactylu

m tricornutum

Growth

Inhibition
72 hours IC₁₀: 0.002 [4][5]

Microalgae
Isochrysis

galbana

Growth

Inhibition
72 hours IC₁₀: 0.328 [5][15]

Bivalve

Mytilus

galloprovincia

lis

Larval

Development
48 hours

Significant

effects at 500

and 5000

[4]

Echinoderm
Paracentrotu

s lividus

Larval

Development
48 hours

Concentratio

n-dependent

effects

[5]

Clam
Ruditapes

philippinarum

Oxidative

Stress & DNA

Damage

21 days

Effects

observed at

0.005

[16]

Experimental Protocols: A Methodological Overview
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The assessment of Tonalide's ecotoxicity relies on standardized and validated experimental

protocols. The causality behind these experimental choices is to provide reproducible and

comparable data for risk assessment.

Algal Growth Inhibition Test (Adapted from OECD TG
201)
This test assesses the effects of a substance on the growth of a freshwater green alga, such as

Pseudokirchneriella subcapitata.

Preparation of Test Cultures: An exponentially growing stock culture of the test alga is

prepared in a nutrient-rich medium.

Test Solutions: A series of Tonalide concentrations are prepared in the algal growth medium.

Due to Tonalide's low solubility, a solvent carrier (like DMSO) may be required, with a

corresponding solvent control group.[6]

Inoculation: A low density of algal cells is inoculated into flasks containing the different test

concentrations and controls.

Incubation: The flasks are incubated for 72 hours under constant temperature, lighting, and

shaking to facilitate growth.

Measurement: Algal growth (biomass) is measured at least daily using methods like cell

counts with a haemocytometer or spectrophotometric absorbance.

Data Analysis: The growth rate and yield are calculated for each concentration. The ECₓ

values (e.g., EC₅₀, the concentration causing 50% inhibition) and the NOEC are determined

by statistical analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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